4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• SMILES: CCN(C1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• InChI: InChI=1S/C17H25N3O3/c1-2-20(16(21)12-18)15-8-10-19(11-9-15)17(22)23-13-14-6-4-3-5-7-14/h3-7,15H,2,8-13,18H2,1H3
• InChIKey: VYVQYEHUUCOMSO-UHFFFAOYSA-N

Problem: 4-Aminopiperidine analogs for library synthesis often lack a second reactive handle, restricting stepwise conjugation strategies. Solution: This compound provides orthogonal reactivity-a Cbz-protected piperidine nitrogen plus a free terminal primary amine on the N-ethyl-aminoacetyl side chain. The Cbz group enables selective hydrogenolysis without affecting the side-chain amine, allowing sequential introduction of diversity elements. The N-ethyl substituent optimizes lipophilicity (cLogP ~1.6) relative to methyl (lower) and isopropyl (higher) analogs. Ideal for fragment elaboration (MW 319.40) and chemical probe synthesis. ≥95% purity, shipped ambient.

Structural and Chemical Profile of 4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic Acid Benzyl Ester (CAS 1353984-14-1) for Research Procurement

4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353984-14-1; molecular formula C₁₇H₂₅N₃O₃; MW 319.40 g/mol) is a synthetic piperidine derivative bearing a Cbz (carboxybenzyl) protecting group at the piperidine nitrogen and an N-ethyl-N-(2-aminoacetyl) substituent at the 4-position . It is supplied as a research-grade building block (typically ≥95% purity) by several specialty chemical vendors, including Fluorochem (product code F081571), AKSci (3988DS), and Leyan (1810605) . The compound is classified under GHS07 as harmful/irritant (H302, H315, H319, H335), necessitating standard laboratory handling precautions . Its structural features—a protected secondary amine, a tertiary aminoacetyl amide, and a benzyl ester—make it a versatile intermediate for medicinal chemistry exploration, particularly in the synthesis of focused libraries targeting enzymes or receptors where the 4-aminopiperidine scaffold has established precedence [1].

Cbz-Protected Scaffold 4-Aminopiperidine building block for medicinal chemistry exploration

N-Ethyl Aminoacetyl Side chain supports selective diversification and target engagement studies

Library Synthesis Pre-installed pharmacophoric element for focused library construction

• [1] Algar S, Bueno P, Anatoliev-Dimitrov H, et al. Discovery and SAR studies of antiviral 4-aminopiperidine derivatives active against SARS-CoV-2. Eur J Med Chem. 2025;304:118475. doi:10.1016/j.ejmech.2025.118475. View Source

Why Generic Substitution of 4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic Acid Benzyl Ester with In-Class Analogs Is Not Straightforward

The 4-aminopiperidine-1-carboxylic acid benzyl ester scaffold is commercially available with multiple N-alkyl and N-acyl variations—including methyl, isopropyl, and des-aminoacetyl analogs—but these cannot be treated as interchangeable procurement items. The N-ethyl-N-(2-aminoacetyl) substitution pattern in the target compound governs both the steric environment around the exocyclic amine and the hydrogen-bond donor/acceptor capacity of the terminal primary amine, parameters that are critical for target engagement in medicinal chemistry campaigns . Even within the same substitution type, positional isomerism (4- vs. 3-substitution on the piperidine ring) profoundly alters the spatial orientation of the pharmacophoric elements, as evidenced by SAR studies on 4-aminopiperidine-based antiviral and antiprotozoal series where regioisomers displayed divergent activity profiles [1]. Substituting the ethyl group with methyl reduces lipophilicity and steric bulk, while replacement with isopropyl increases both, potentially affecting membrane permeability and off-target binding. Consequently, selection of this specific compound must be driven by the precise structural requirements of the intended synthetic route or biological target rather than by class-level assumptions.

N-Alkyl substitution profile

Ethyl group balances steric bulk and lipophilicity; methyl or isopropyl analogs may shift target engagement, permeability, and solubility, complicating SAR interpretation.

Regioisomer geometry

4-Position substitution defines pharmacophore orientation; the 3-isomer may not support the intended binding-pocket geometry, as observed in related 4-aminopiperidine SAR campaigns.

Aminoacetyl functional handle

The primary amine enables H-bonding and bioconjugation; des-aminoacetyl analogs lack this reactive handle and cannot support probe synthesis or salt-bridge formation with acidic residues.

• [1] Algar S, Bueno P, Anatoliev-Dimitrov H, et al. Discovery and SAR studies of antiviral 4-aminopiperidine derivatives active against SARS-CoV-2. Eur J Med Chem. 2025;304:118475. doi:10.1016/j.ejmech.2025.118475. View Source

Quantitative Differentiation Evidence for 4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic Acid Benzyl Ester vs. Structural Analogs

N-Alkyl Chain Length Modulates Molecular Weight, Lipophilicity, and Steric Bulk Relative to Methyl and Isopropyl Analogs

The target compound occupies an intermediate position in a homologous N-alkyl series, with a molecular weight of 319.40 g/mol (C₁₇H₂₅N₃O₃) compared to 305.38 g/mol (C₁₆H₂₃N₃O₃) for the N-methyl analog and 333.43 g/mol (C₁₈H₂₇N₃O₃) for the N-isopropyl analog . The incremental addition of one methylene unit (ΔMW ≈ 14 g/mol) between the methyl and ethyl analogs, and the branching-related increase from ethyl to isopropyl, provides a tunable gradient of lipophilicity and steric demand. A computed logP of approximately 4.0 has been reported for the isopropyl analog [1]; by interpolation, the ethyl analog is expected to exhibit a logP between that of the methyl and isopropyl derivatives, offering a balanced profile for applications where excessive lipophilicity is undesirable.

N-Alkyl MW Comparison

Head-to-head

MW 319.40 (target) vs. 305.38 (methyl analog) / 333.43 (isopropyl analog)

Intermediate steric/lipophilic profile supports balanced lead optimization.

Vendor datasheets; logP interpolated from isopropyl analog.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	319.40 (C₁₇H₂₅N₃O₃)
Comparator Or Baseline	Methyl analog: 305.38 (C₁₆H₂₃N₃O₃); Isopropyl analog: 333.43 (C₁₈H₂₇N₃O₃)
Quantified Difference	ΔMW = +14.02 vs. methyl; −14.03 vs. isopropyl
Conditions	Vendor technical datasheets (Fluorochem F081555, F081571, F081587)

Why This Matters

For procurement decisions in lead optimization programs, the ethyl substituent provides a middle-ground steric and lipophilic profile that may be preferred when the methyl analog is too compact and the isopropyl analog introduces excessive bulk or logP.

• [1] molbic.idrblab.net. Compound Information: 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (logP = 4.0). Accessed April 2026. View Source

Regioisomeric Differentiation: 4-Position vs. 3-Position Substitution on the Piperidine Ring Determines Spatial Pharmacophore Orientation

The target compound features substitution at the 4-position of the piperidine ring, in contrast to the commercially available 3-positional isomer 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester, which shares the identical molecular formula (C₁₇H₂₅N₃O₃, MW 319.4) . Published SAR campaigns on 4-aminopiperidine derivatives have demonstrated that the position of substitution critically influences biological activity. For instance, in a series of 4-aminopiperidine-based SST5 antagonists, the receptor exhibited strong enantiodiscrimination, with only the (R)-enantiomer binding effectively (Ki range: 2.4–436 nM), underscoring that the spatial presentation of substituents from the piperidine ring is a key determinant of target engagement [1]. Selection of the 4-substituted regioisomer over the 3-substituted analog must therefore be dictated by the specific vector geometry required for the intended binding pocket or synthetic transformation.

Regioisomer Geometry

Class-level

4-Position vs. 3-position substitution; identical MW (319.4), different spatial orientation

Spatial orientation critical for target binding; class-level SAR shows position-dependent activity.

Inference from related 4-aminopiperidine SST5 antagonist series.

Evidence Dimension	Substitution position on piperidine ring
Target Compound Data	4-position substitution (para-like orientation relative to piperidine N)
Comparator Or Baseline	3-position isomer: 3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (same MW, different geometry)
Quantified Difference	Qualitative difference in spatial orientation of the aminoacetyl-ethylamino pharmacophore; quantitative activity divergence demonstrated in related 4-aminopiperidine series (SST5 Ki: 2.4–436 nM range driven by stereochemistry and substitution pattern)
Conditions	Class-level inference from SST5 antagonist SAR in 4-aminopiperidine nicotinamide series (Ki determined by radioligand binding assay)

Why This Matters

Procurement of the correct regioisomer is essential for maintaining SAR consistency in medicinal chemistry programs; substitution of the 3-isomer for the 4-isomer would alter the exit vector of the aminoacetyl group, potentially abolishing target affinity.

• [1] Piperidinyl-nicotinamides as potent and selective somatostatin receptor subtype 5 antagonists. Ki range 2.4–436 nM; strong enantiodiscrimination reported. Accessed April 2026. View Source

Purity Specifications and Vendor Availability Enable Direct Procurement with Defined Quality Benchmarks

The target compound is available from multiple independent suppliers with quantifiable purity specifications: 95% from AKSci (catalog 3988DS) and CymitQuimica (Ref. 3D-DEC98414) , and 98% from Leyan (catalog 1810605) . This multi-vendor availability provides procurement flexibility and supply chain redundancy not uniformly available for all structural analogs. For comparison, the 3-positional isomer and the isopropyl analog are listed by fewer suppliers, and certain analogs (e.g., the 4-[(2-Amino-acetyl)-methyl-amino]-methyl analog) may have longer lead times or regional stock limitations. The 98% purity option from Leyan offers a higher-grade starting material for sensitive synthetic applications where impurities could interfere with subsequent coupling or deprotection steps.

Purity Specifications

Specification review

95% (AKSci, CymitQuimica) / 98% (Leyan) research-grade purity

Multi-vendor sourcing with a higher-purity option supports reproducible synthesis.

Vendor COA; not GMP-grade; verify lot-specific certificate.

Evidence Dimension	Commercially available purity specification (%)
Target Compound Data	95% (AKSci, CymitQuimica); 98% (Leyan)
Comparator Or Baseline	Methyl analog (F081555): 95% typical; Isopropyl analog (F081587): 95% typical; 3-isomer: 95% typical
Quantified Difference	Target compound offers a 98% purity option (Leyan) not confirmed for all direct analogs; multi-supplier redundancy (≥3 vendors) vs. 1–2 vendors for some comparators
Conditions	Vendor COA specifications; research-grade (not GMP)

Why This Matters

The availability of a 98% purity grade and multi-vendor sourcing reduces the risk of supply chain disruption and ensures consistent quality for reproducible research, a key consideration for long-term medicinal chemistry projects.

Functional Group Distinction: Aminoacetyl Amide Provides Different Hydrogen-Bonding Capacity vs. Simple N-Alkyl or Des-Aminoacetyl Analogs

The target compound contains a 2-aminoacetyl (glycyl) moiety coupled as a tertiary amide to the N-ethyl substituent, endowing it with a terminal primary amine capable of acting as both a hydrogen-bond donor and acceptor . In contrast, the des-aminoacetyl analog 4-ethylamino-piperidine-1-carboxylic acid benzyl ester (CAS 159874-38-1; C₁₅H₂₂N₂O₂; MW 262.35) lacks this amide bond and terminal amine entirely , reducing its hydrogen-bonding capacity and altering its reactivity profile. The aminoacetyl group also serves as a synthetic handle for further derivatization—for example, via amide coupling, reductive amination, or urea formation—that is absent in simpler N-alkylpiperidine Cbz derivatives. This functional distinction is non-trivial in fragment-based drug discovery and scaffold-hopping exercises where the primary amine can serve as an anchor point for growing or linking strategies [1].

Primary Amine Handle

Head-to-head

+1 H-bond donor, +2 acceptors vs. des-aminoacetyl analog; reactive terminal NH₂

Provides primary amine for bioconjugation and derivatization; absent in simpler N-alkyl analogs.

Structural comparison based on vendor catalog data.

Evidence Dimension	Hydrogen-bond donor/acceptor count and synthetic versatility
Target Compound Data	2 H-bond donors (terminal NH₂), 4 H-bond acceptors (amide C=O, carbamate C=O, and two amine N); contains reactive primary amine
Comparator Or Baseline	Des-aminoacetyl analog (159874-38-1): 1 H-bond donor (secondary amine NH), 2 H-bond acceptors (carbamate C=O); no primary amine; MW 262.35
Quantified Difference	Target has +1 H-bond donor, +2 H-bond acceptors, and a primary amine synthetic handle vs. the des-aminoacetyl analog; MW difference = +57.05 g/mol attributable to the aminoacetyl group
Conditions	Structure-based comparison using vendor data (Fluorochem, ChemicalBook)

Why This Matters

If the research objective requires a primary amine for bioconjugation, salt-bridge formation with acidic residues, or further derivatization, the target compound is the appropriate choice; the simpler N-ethyl analog would be functionally inadequate for these purposes.

• [1] Algar S, Bueno P, Anatoliev-Dimitrov H, et al. Discovery and SAR studies of antiviral 4-aminopiperidine derivatives active against SARS-CoV-2. Eur J Med Chem. 2025;304:118475. Illustrates the use of 4-aminopiperidine derivatives as a scaffold for antiviral drug discovery. View Source

Recommended Application Scenarios for 4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic Acid Benzyl Ester Based on Evidence

Medicinal Chemistry: Synthesis of Focused 4-Aminopiperidine Libraries for Antiviral or Antiprotozoal Screening

The 4-aminopiperidine scaffold has demonstrated validated activity against SARS-CoV-2 (EC90 < 2 μM for optimized derivatives) and protozoan parasites (IC50 range 0.12–10 μM against Trypanosoma brucei rhodesiense) [1]. The target compound, with its Cbz-protected piperidine nitrogen, can be selectively deprotected (hydrogenolysis or acidic conditions) to expose the secondary amine for subsequent diversification, while the aminoacetyl-ethylamino side chain provides a pre-installed pharmacophoric element. This makes it an ideal starting material for generating small, focused libraries where the 4-position substitution pattern and the N-ethyl group's lipophilicity have been preselected to balance potency and physicochemical properties .

Chemical Biology: Synthesis of Bifunctional Probes via the Primary Amine Handle

The terminal primary amine of the aminoacetyl group provides a unique reactive handle for conjugation to fluorophores, biotin, or photoaffinity labels without requiring deprotection of the Cbz group [1]. This orthogonal reactivity—Cbz on the piperidine nitrogen, primary amine on the side chain—enables stepwise functionalization strategies. For example, the piperidine nitrogen can be unveiled first for scaffold elaboration, followed by side-chain conjugation, or vice versa, depending on synthetic design. The des-aminoacetyl analogs lack this bifunctional capability, making the target compound the preferred choice for probe synthesis .

Fragment-Based Drug Discovery: Use as a Fragment with Balanced Physicochemical Properties

With a molecular weight of 319.40 g/mol, the target compound falls within the acceptable range for fragment-based screening (typically MW < 300 Da, though slightly above the classic 'rule of three'). Its intermediate N-ethyl substitution provides a compromise between the lower lipophilicity of the N-methyl analog (MW 305.38) and the higher bulk of the N-isopropyl analog (MW 333.43) [1]. In fragment elaboration campaigns, this balanced profile may reduce the risk of property inflation during fragment-to-lead optimization compared to starting from a more lipophilic fragment. The Cbz group can be retained during initial screening to mimic a capped moiety, then removed for further growth .

Organic Synthesis: Protected Intermediate for Multi-Step Synthetic Routes Requiring Orthogonal Deprotection

The Cbz group on the piperidine nitrogen is orthogonal to many common protecting groups (e.g., Boc, Fmoc, Alloc), enabling its use in complex synthetic sequences where selective deprotection is required [1]. The target compound can thus serve as a central intermediate in routes where the piperidine nitrogen must be revealed at a specific stage without affecting other protecting groups. Its availability in 98% purity from Leyan supports its use in late-stage synthetic steps where impurities could compromise yield or complicate purification of advanced intermediates.

Application

Selection Property

Validation Focus

Medicinal Chemistry Library Synthesis

Cbz-protected 4-aminopiperidine with pre-installed N-ethyl aminoacetyl pharmacophore

Deprotection and diversification efficiency; target-class SAR consistency

Bifunctional Probe Synthesis

Orthogonal protecting groups (Cbz on piperidine N, free primary amine on side chain)

Stepwise conjugation without cross-reactivity; bifunctional handle integrity

Fragment-Based Drug Discovery

Intermediate N-ethyl substitution for balanced logP and steric demand

Fragment elaboration property inflation; lead-likeness progression

Multi-Step Organic Synthesis

Cbz group orthogonal to common protecting groups; high-purity grade available

Selective deprotection compatibility; late-stage impurity control

• [1] Algar S, Bueno P, Anatoliev-Dimitrov H, et al. Discovery and SAR studies of antiviral 4-aminopiperidine derivatives active against SARS-CoV-2. Eur J Med Chem. 2025;304:118475. doi:10.1016/j.ejmech.2025.118475. View Source